Cas no 1805984-81-9 (Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate
• CAS No: 1805984-81-9
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4806626
• Update Time: 2025-05-20

Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H7F5N2O2/c1-20-8(19)3-5-2-6(11(14,15)16)9(10(12)13)7(4-17)18-5/h2,10H,3H2,1H3
• InChI Key： VZIBWXQVYDBJSP-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OC)=NC(C#N)=C1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 2.2
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate

Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate: A Versatile Fluorinated Pyridine Derivative

The compound Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate (CAS No. 1805984-81-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines multiple fluorine-containing functional groups, including difluoromethyl and trifluoromethyl moieties, which are known to enhance the biological activity and metabolic stability of compounds. The presence of the cyano group and the ester functionality further expands its utility in synthetic chemistry.

One of the most searched questions regarding fluorinated pyridines is their role in drug discovery. Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate is no exception, as its unique structure makes it a valuable intermediate for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting enzymes and receptors involved in inflammatory diseases and metabolic disorders. The trifluoromethyl group is often associated with improved pharmacokinetic properties, a topic frequently explored in medicinal chemistry forums.

In the agrochemical sector, Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate is being investigated for its herbicidal and fungicidal properties. The difluoromethyl moiety, in particular, has been linked to enhanced bioactivity in crop protection agents. This aligns with the growing demand for sustainable and efficient agrochemicals, a hot topic in agricultural research. The compound's ability to act as a building block for more complex molecules makes it a focal point for innovation in this field.

Synthetic accessibility is another key advantage of Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate. The ester group allows for straightforward derivatization, enabling chemists to explore a wide range of structural modifications. This flexibility is crucial for optimizing the compound's properties for specific applications, whether in pharmaceuticals or agrochemicals. Recent publications have highlighted its use in multi-step synthesis, further cementing its status as a versatile intermediate.

The environmental impact of fluorinated compounds is a frequently debated topic, and Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate is no exception. While fluorine atoms can improve the efficacy of active ingredients, their persistence in the environment is a concern. Researchers are actively exploring ways to balance efficacy with environmental safety, making this compound a case study in sustainable chemistry. This dual focus on performance and sustainability is a recurring theme in modern chemical research.

From a commercial perspective, the demand for Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate is expected to grow, driven by its applications in high-value industries. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Its CAS number 1805984-81-9 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In summary, Methyl 2-cyano-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetate represents a fascinating intersection of chemistry, biology, and environmental science. Its multifaceted applications and synthetic versatility make it a compound of enduring interest to researchers and industry professionals alike. As the scientific community continues to explore its potential, this fluorinated pyridine derivative is poised to play a pivotal role in the development of next-generation pharmaceuticals and agrochemicals.